Cas no 697807-17-3 (1-Propen-1-amine,3-(9H-purin-2-yl)-)
697807-17-3 structure
Product Name:1-Propen-1-amine,3-(9H-purin-2-yl)-
CAS No:697807-17-3
MF:C8H9N5
MW:175.190560102463
CID:500472
PubChem ID:88788248
Update Time:2025-04-19
1-Propen-1-amine,3-(9H-purin-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propen-1-amine,3-(9H-purin-2-yl)-
- 1-Propen-1-amine, 3-(1H-purin-2-yl)- (9CI)
- SCHEMBL11498403
- (1E)-3-(1H-purin-2-yl)prop-1-en-1-amine
- 697807-17-3
- 3-(1H-Purin-2-yl)prop-1-en-1-amine
-
- Inchi: 1S/C8H9N5/c9-3-1-2-7-10-4-6-8(13-7)12-5-11-6/h1,3-5H,2,9H2,(H,10,11,12,13)/b3-1+
- InChI Key: GACAIQRKOQDMMU-HNQUOIGGSA-N
- SMILES: N1C=NC2=C1C=NC(C/C=C/N)=N2
Computed Properties
- Exact Mass: 175.08597
- Monoisotopic Mass: 175.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 80.5A^2
- XLogP3: 0.2
Experimental Properties
- PSA: 80.48
1-Propen-1-amine,3-(9H-purin-2-yl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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